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Compound of Interest

Compound Name: 6-Hydroxy-5-methyl-2-hexanone
CAS No.: 68208-73-1
Cat. No.: B12690564
Get Quote
. J

CAS Number: 68208-73-1

An in-depth technical guide on 6-Hydroxy-5-methyl-2-hexanone cannot be fully compiled due
to a notable scarcity of available scientific literature and experimental data. While basic
chemical identifiers and properties have been determined, detailed experimental protocols,
comprehensive biological activity studies, and established signaling pathways involving this
specific compound are not sufficiently documented in publicly accessible research.

Chemical and Physical Properties

A summary of the available quantitative data for 6-Hydroxy-5-methyl-2-hexanone is
presented below. This information is primarily derived from chemical databases.
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Property Value Source

CAS Number 68208-73-1 PubChem
Deprecated CAS Number 68208-74-2 PubChem
Molecular Formula C7H1402 PubChem
Molecular Weight 130.18 g/mol PubChem

6-hydroxy-5-methylhexan-2-
IUPAC Name PubChem
one

Synthesis and Experimental Data

Detailed, peer-reviewed experimental protocols for the synthesis of 6-Hydroxy-5-methyl-2-
hexanone are not readily available. While synthesis methods for its isomers, such as 4-
hydroxy-5-methyl-2-hexanone, have been described, specific and reproducible protocols for
the target compound are lacking.

Similarly, comprehensive studies detailing the biological activity, mechanism of action, and
potential signaling pathway interactions of 6-Hydroxy-5-methyl-2-hexanone are absent from
the current body of scientific literature. The primary context in which this molecule is mentioned
is in the analysis of natural products, such as its identification in eucalyptus honeys. However,
these references do not provide the in-depth experimental data required for a technical guide
aimed at researchers and drug development professionals.

Conclusion

Due to the limited availability of in-depth technical information, it is not feasible to provide a
comprehensive guide on 6-Hydroxy-5-methyl-2-hexanone that meets the requirements of
detailing experimental protocols and signaling pathways. The scientific community has yet to
extensively investigate this particular compound, leaving significant gaps in the knowledge
required for a thorough technical whitepaper. Further research would be necessary to elucidate
its chemical synthesis, biological effects, and potential applications in drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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